Cas no 851964-52-8 (N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide
• CAS No: 851964-52-8
• MF: C₁₆H₂₀FN₃O
• MW: 289.347907066345
• CID: 5680520
• PubChem ID: 2538792
• Update Time: 2025-05-22

N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

• HMS1767B10
• Z46332787
• EN300-26684393
• 851964-52-8
• N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide

• Inchi： 1S/C16H20FN3O/c1-20(10-13-5-4-6-14(17)9-13)11-15(21)19-16(12-18)7-2-3-8-16/h4-6,9H,2-3,7-8,10-11H2,1H3,(H,19,21)
• InChI Key： SMAHMMYZDDRHNO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(C)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 289.15904043g/mol
• Monoisotopic Mass: 289.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide (CAS No. 851964-52-8)

N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide (CAS No. 851964-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a cyanocyclopentyl group with a fluorophenylmethyl moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its acetamide backbone further enhances its potential as a building block for bioactive molecules.

In recent years, the demand for fluorinated compounds like N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in the field of precision medicine. The incorporation of a fluorine atom into the phenyl ring is a strategic modification often employed to improve binding affinity and pharmacokinetic properties.

The synthesis of CAS No. 851964-52-8 involves multi-step organic reactions, including amide coupling and N-alkylation, which are widely discussed in academic and industrial forums. Its cyanocyclopentyl group is particularly noteworthy, as nitrile-containing compounds are increasingly explored for their role in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. These areas are currently trending in drug development circles, as they offer new avenues for treating previously undruggable targets.

From an SEO perspective, queries such as "fluorophenylmethyl acetamide uses" and "cyanocyclopentyl derivatives in medicine" reflect growing public and professional interest in this compound. Additionally, questions like "how does fluorine enhance drug potency?" or "what are the applications of nitrile groups in pharmaceuticals?" align with the compound's relevance. These long-tail keywords highlight the intersection of chemical innovation and therapeutic advancement, making N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide a compelling case study.

In summary, N-(1-cyanocyclopentyl)-2-{[(3-fluorophenyl)methyl](methyl)amino}acetamide (CAS No. 851964-52-8) represents a cutting-edge example of modern medicinal chemistry. Its structural features and potential applications resonate with current trends in drug design, fluorine chemistry, and targeted therapies. As research progresses, this compound may well emerge as a key player in the next generation of bioactive molecules.